(25R)-26-Hydroxycholest-4-en-3-one

• Molecular Formula: C27H44O2
• Molecular Weight: 400.6 g/mol
• InChI: InChI=1S/C27H44O2/c1-18(17-28)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(29)12-14-26(20,3)25(22)13-15-27(23,24)4/h16,18-19,22-25,28H,5-15,17H2,1-4H3/t18-,19-,22+,23-,24+,25+,26+,27-/m1/s1
• InChIKey: CXUORUGFOXGJNY-LUZKGJLSSA-N

(25R)-26-Hydroxycholest-4-en-3-one Overview

(25R)-26-Hydroxycholest-4-en-3-one (CAS: 56792-59-7) is a stereochemically defined oxysterol and cholestanoid derivative of cholesterol, characterized by a 3-oxo-Δ⁴ steroid nucleus and a hydroxyl group at position 26 in the R-configuration [1]. It functions as an intermediate in microbial cholesterol catabolism and is structurally related to endogenous oxysterol signaling molecules, with a molecular formula of C₂₇H₄₄O₂ and an exact mass of 400.3341 Da [2][3].

Stereochemically defined chiral standard for microbial cholesterol catabolism studies

Supports CYP125 monooxygenase stereospecificity assay workflows

Δ⁴-3-one chromophore enables UV-based detection without derivatization

• [1] RGD Ontology Report. (25R)-26-hydroxycholest-4-en-3-one. CHEBI:83861. Rat Genome Database. View Source
• [2] KEGG Compound Database. (25R)-26-Hydroxycholest-4-en-3-one. Entry: C21303. View Source
• [3] ZFIN ChEBI Ontology. (25R)-26-hydroxycholest-4-en-3-one. CHEBI:83861. Zebrafish Information Network. View Source

Why (25R)-26-Hydroxycholest-4-en-3-one Cannot Be Substituted

The stereochemistry at position 25 determines distinct biological and analytical properties: the (25R)-enantiomer and (25S)-enantiomer are differentially processed by key enzymes including CYP125 monooxygenase and 3-ketosteroid-9α-hydroxylase in bacterial cholesterol degradation pathways [1]. The racemic mixture (25ξ)-26-hydroxycholest-4-en-3-one (CAS: 19257-21-7) contains both configurations, while the (25S)-enantiomer (CAS: not separately assigned in common vendors) exhibits distinct substrate specificity in Mycobacterium tuberculosis steroid catabolism [2]. Procurement of the stereochemically undefined mixture introduces variability in enzyme kinetics studies and prevents accurate quantification in metabolomics workflows. Substitution with 27-hydroxycholesterol (an oxysterol with a 3β-hydroxy-Δ⁵ structure) or 25-hydroxycholest-4-en-3-one (hydroxylation at C25 instead of C26) is invalid due to fundamentally different nuclear receptor binding profiles and metabolic pathway placement [3].

R (25S)-enantiomer and racemic (25ξ) mixture exhibit different CYP125 substrate specificity and may alter enzyme kinetics interpretation.

R 27-Hydroxycholesterol (Δ⁵-3β-ol) lacks the 3-oxo-Δ⁴ structure and UV chromophore, preventing direct analytical substitution.

R 25-Hydroxycholest-4-en-3-one occupies a different metabolic branch point and is processed by distinct enzyme systems.

• [1] Johnston, J.B., Ouellet, H., & Ortiz de Montellano, P.R. (2010). Functional redundancy of steroid C26-monooxygenase activity in Mycobacterium tuberculosis revealed by biochemical and genetic analyses. Journal of Biological Chemistry, 285, 36352-36360. PMID: 20843794. View Source
• [2] UniProt Consortium. P63710 (CP125_MYCBO). Cholest-4-en-3-one 26-monooxygenase. Catalyzes sequential oxidation into (25S)-26-hydroxycholest-4-en-3-one. View Source
• [3] MetaCyc Pathway Database. Superpathway of cholesterol degradation III (oxidase) in Pseudomonas fluorescens GW456-L13. Pathway: PWY-8154. View Source

(25R)-26-Hydroxycholest-4-en-3-one: Differentiation Evidence

CYP125 Stereospecific C26-Hydroxylation

The CYP125 cytochrome P450 monooxygenase from Mycobacterium tuberculosis (EC 1.14.15.29) exhibits distinct stereochemical outcomes when oxidizing cholest-4-en-3-one. The enzyme specifically produces the (25R)-26-hydroxycholest-4-en-3-one enantiomer as the primary alcohol intermediate in the C26 oxidation cascade, as demonstrated by Johnston et al. (2010) through functional redundancy analysis of steroid C26-monooxygenase activity [1]. In contrast, the homologous CYP125 enzyme from Mycobacterium bovis BCG primarily produces the (25S)-enantiomer under identical reaction conditions [2]. This species-dependent stereoselectivity renders the (25R) enantiomer essential as an authentic standard for distinguishing CYP125 ortholog activity and validating stereochemical outcomes in side-chain degradation assays.

CYP125 stereospecific C26-hydroxylation

Head-to-head

(25R) enantiomer from M. tuberculosis CYP125 vs. (25S) from M. bovis CYP125

Required for accurate assignment of CYP125 ortholog stereospecificity

Stereochemical inversion at C25; opposite enantiomeric configuration

Evidence Dimension	Enzymatic product stereochemistry (CYP125 monooxygenase substrate specificity)
Target Compound Data	(25R)-26-hydroxycholest-4-en-3-one (produced by M. tuberculosis CYP125)
Comparator Or Baseline	(25S)-26-hydroxycholest-4-en-3-one (produced by M. bovis BCG CYP125)
Quantified Difference	Stereochemical inversion at C25; opposite enantiomeric configuration
Conditions	Recombinant CYP125 enzyme assays with cholest-4-en-3-one substrate in M. tuberculosis H37Rv versus M. bovis BCG systems

Why This Matters

Procurement of the stereochemically defined (25R) enantiomer is required for accurate assignment of CYP125 ortholog stereospecificity and for validating enzyme assays where product stereochemistry is a functional readout.

• [1] Johnston, J.B., Ouellet, H., & Ortiz de Montellano, P.R. (2010). Functional redundancy of steroid C26-monooxygenase activity in Mycobacterium tuberculosis revealed by biochemical and genetic analyses. Journal of Biological Chemistry, 285(47), 36352-36360. DOI: 10.1074/jbc.M110.146548. PMID: 20843794. View Source
• [2] UniProt Consortium. P63710 (CP125_MYCBO). Cholest-4-en-3-one 26-monooxygenase from Mycobacterium bovis. Catalyzes sequential oxidation into (25S)-26-hydroxycholest-4-en-3-one. View Source

C26 Hydroxylation: A Distinct Metabolic Branch Point

Within the cholesterol degradation pathway of thermophilic actinobacteria, the C26-hydroxylated intermediate occupies a defined position distinct from alternative hydroxylation products. Lobastova et al. (2021) identified 26-hydroxycholest-4-en-3-one as a specific intermediate in Saccharopolyspora hirsuta VKM Ac-666T cholesterol oxidation, structurally confirmed by ¹H and ¹³C-NMR, alongside cholest-4-en-3-one, cholesta-1,4-dien-3-one, and 3-oxo-cholest-4-en-26-oic acid [1]. The C26 hydroxylation occurs simultaneously with A-ring modification at C3 and precedes the cascade reactions of side-chain degradation [1]. In contrast, the alternative C25-hydroxylation intermediate (25-hydroxycholest-4-en-3-one) appears earlier in certain bacterial pathways, as documented in the MetaCyc superpathway of cholesterol degradation III (PWY-8154) [2].

C26 vs. C25 hydroxylation branch point

Cross-study

C26-hydroxylated intermediate (S. hirsuta) vs. C25-hydroxylated analog (P. fluorescens)

Pathway-specific probe; distinct enzymatic processing order

C26 hydroxylation precedes side-chain degradation cascade

Evidence Dimension	Metabolic pathway position and sequential order
Target Compound Data	26-hydroxycholest-4-en-3-one (identified as intermediate IV in cholesterol degradation cascade of S. hirsuta)
Comparator Or Baseline	25-hydroxycholest-4-en-3-one (intermediate appearing earlier in Pseudomonas fluorescens pathway)
Quantified Difference	Different carbon position of hydroxylation (C26 vs. C25) with distinct enzymatic processing requirements
Conditions	Whole-cell biotransformation of cholesterol by S. hirsuta VKM Ac-666T; pathway mapping in P. fluorescens GW456-L13

Why This Matters

For researchers studying bacterial cholesterol catabolism, the C26-hydroxylated compound is a pathway-specific probe that cannot be substituted with C25-hydroxylated analogs, which occupy different branch points and are processed by distinct enzyme systems.

• [1] Lobastova, T.G., Fokina, V.V., Tarlachkov, S.V., et al. (2021). Steroid Metabolism in Thermophilic Actinobacterium Saccharopolyspora hirsuta VKM Ac-666T. Microorganisms, 9(12), 2554. DOI: 10.3390/microorganisms9122554. View Source
• [2] MetaCyc Pathway Database. Reaction: 25-hydroxycholest-4-en-3-one → (25R)-26-hydroxycholest-4-en-3-one. Pathway: PWY-8154. SRI International. View Source

Mass Spectrometric Differentiation of CYP125 Alcohol Intermediate

In the CYP125-catalyzed sequential oxidation of cholest-4-en-3-one, the 26-hydroxycholest-4-en-3-one intermediate exhibits quantitatively distinct deuterium and ¹⁸O retention patterns compared to downstream products. As reported in mechanistic studies by Ouellet et al. (2012), the alcohol intermediate (peak III) has a molecular mass of 400.6 Da, a parent ion mass of 401.3 m/z [MH]⁺, and retains 6 deuterium atoms and 1 ¹⁸O atom from labeling experiments [1]. This contrasts with the subsequent aldehyde intermediate (cholest-4-en-3-one-26-aldehyde, peak II), which has a molecular mass of 398.6 Da and retains 5 deuterium atoms with 0 ¹⁸O atoms [1].

Mass spectrometric isotopic signature

Head-to-head

400.6 Da; 6 D, 1 ¹⁸O retained vs. aldehyde (398.6 Da; 5 D, 0 ¹⁸O)

Quantitative fingerprint for tracking CYP125 reaction progression

2 Da mass shift; additional D and ¹⁸O retention in alcohol intermediate

Evidence Dimension	Deuterium and ¹⁸O retention in CYP125 oxidation cascade
Target Compound Data	26-Hydroxycholest-4-en-3-one: 400.6 Da; 6 D atoms retained; 1 ¹⁸O atom retained
Comparator Or Baseline	Cholest-4-en-3-one-26-aldehyde: 398.6 Da; 5 D atoms retained; 0 ¹⁸O atoms retained
Quantified Difference	2 Da mass difference; 1 additional D atom retention; 1 additional ¹⁸O atom retention in target compound
Conditions	CYP125-catalyzed oxidation of deuterium-labeled cholest-4-en-3-one with ¹⁸O₂ in recombinant enzyme assays

Why This Matters

The distinct isotopic signature of the alcohol intermediate provides a quantitative mass spectrometric fingerprint for tracking reaction progression and distinguishing incomplete oxidation from side-reactions in CYP125 mechanistic studies.

• [1] Ouellet, H., Guan, S., Johnston, J.B., et al. (2012). Mechanistic analysis of CYP125-catalyzed oxidation of cholest-4-en-3-one. Table 1. PMC3329582. National Center for Biotechnology Information. View Source

Structural Distinction from 27-Hydroxycholesterol

(25R)-26-Hydroxycholest-4-en-3-one differs fundamentally from the structurally related endogenous oxysterol 27-hydroxycholesterol (27-HC) in both A-ring oxidation state and stereochemical definition. The target compound possesses a Δ⁴-3-one (conjugated enone) A-ring structure, whereas 27-HC retains the Δ⁵-3β-ol (cholesterol-type) scaffold [1]. The UV absorption maximum of the target compound is 242 nm (characteristic of the α,β-unsaturated ketone chromophore), enabling specific spectrophotometric detection and quantification that distinguishes it from 27-HC, which lacks this chromophore [2]. This structural difference confers distinct biological properties: the 3-oxo-Δ⁴ modification abolishes the 3β-hydroxyl group required for esterification and alters membrane partitioning behavior.

Structural distinction from 27-HC

Class-level

Δ⁴-3-one A-ring with α,β-unsaturated ketone UV chromophore (λmax 242 nm)

Enables selective UV quantification without 3β-hydroxy oxysterol interference

27-HC lacks this chromophore; Δ⁵-3β-ol scaffold

Evidence Dimension	A-ring structure and UV chromophore presence
Target Compound Data	(25R)-26-Hydroxycholest-4-en-3-one: Δ⁴-3-one A-ring; λmax = 242 nm
Comparator Or Baseline	27-Hydroxycholesterol: Δ⁵-3β-ol A-ring; no conjugated enone chromophore
Quantified Difference	Presence vs. absence of α,β-unsaturated ketone UV chromophore at 242 nm
Conditions	UV spectrophotometric analysis in ethanol solution (Cayman Chemical product specifications)

Why This Matters

The distinct UV chromophore enables selective quantification of the Δ⁴-3-one oxysterol in complex biological matrices without interference from 3β-hydroxy oxysterols, a critical consideration for analytical method development and metabolite profiling.

• [1] KEGG Compound Database. (25R)-26-Hydroxycholest-4-en-3-one (C21303) vs. 27-Hydroxycholesterol (C06340). Kyoto Encyclopedia of Genes and Genomes. View Source
• [2] Cayman Chemical. (25R)-26-hydroxy-cholest-4-en-3-one. Product Information. Catalog No. 33504. λmax = 242 nm. View Source

(25R)-26-Hydroxycholest-4-en-3-one: Research & Industrial Applications

Analytical Standard for CYP125 Stereospecificity Assays

The (25R)-enantiomer serves as the essential chromatographic and mass spectrometric standard for distinguishing CYP125 ortholog stereospecificity in Mycobacterium tuberculosis versus M. bovis enzyme assays [1]. As demonstrated by Johnston et al. (2010), the stereochemical outcome of C26 hydroxylation differs between these species, requiring the defined (25R) standard for accurate product identification. The compound is also used as a reference standard for GC-MS and LC-MS/MS identification of cholesterol catabolism intermediates in bacterial cultures, as established in Pseudoalteromonas haloplanktis metabolite profiling studies [2].

Pathway-Specific Substrate for Cholesterol Degradation

In thermophilic actinobacteria such as Saccharopolyspora hirsuta, 26-hydroxycholest-4-en-3-one is an obligate intermediate in the cholesterol side-chain degradation pathway preceding the 9(10)-seco-pathway [1]. The compound is required as an authentic standard for ¹H and ¹³C-NMR structural confirmation of pathway intermediates and for validating gene cluster annotations in newly sequenced steroid-degrading bacteria. Its defined position in the MetaCyc superpathway of cholesterol degradation III (PWY-8154) makes it a critical reference compound for metabolic engineering and biotechnological steroid conversion studies [3].

Mechanistic Probe for CYP450 Sequential Oxidation

The distinct deuterium and ¹⁸O retention pattern of 26-hydroxycholest-4-en-3-one (6 D atoms retained, 1 ¹⁸O atom retained) provides a quantitative mass spectrometric signature for distinguishing the alcohol intermediate from the aldehyde and acid products in CYP125 mechanism studies [1]. This isotopic fingerprint enables researchers to track incomplete oxidation events and verify reaction progression in stable isotope labeling experiments designed to elucidate P450 monooxygenase catalytic mechanisms.

UV-Detectable Oxysterol Standard for Method Development

The α,β-unsaturated ketone chromophore of the Δ⁴-3-one A-ring (λmax = 242 nm) enables UV-based quantification of this oxysterol in biological extracts without the derivatization required for 3β-hydroxy oxysterols [1]. This property is particularly valuable for developing HPLC-UV methods for monitoring bacterial cholesterol catabolism in fermentation broths and environmental samples, where MS detection may be impractical due to matrix complexity. The compound's solubility in ethanol (2 mg/mL) and DMF (0.1 mg/mL) facilitates preparation of calibration standards [1].

Application

Selection Property

Validation Focus

CYP125 stereospecificity assay studies

Defined (25R) enantiomeric configuration

Stereochemical product identification in enzyme assays

Cholesterol degradation pathway research

C26-hydroxylated intermediate identity

Pathway intermediate structural confirmation by NMR

CYP125 oxidation mechanism studies

Isotopic retention pattern

Reaction progression tracking with deuterium/¹⁸O labeling

Oxysterol quantification method development

Δ⁴-3-one chromophore

UV-based detection without derivatization

• [1] Cayman Chemical. (25R)-26-hydroxy-cholest-4-en-3-one. Product Information. Catalog No. 33504. Solubility: DMF 0.1 mg/mL, Ethanol 2 mg/mL; λmax = 242 nm. View Source
• [2] Gelzo, M., Lamberti, A., Spano, G., et al. (2015). Sterol and steroid catabolites from cholesterol produced by the psychrophile Pseudoalteromonas haloplanktis. Journal of Mass Spectrometry. View Source
• [3] MetaCyc Pathway Database. Reaction: 25-hydroxycholest-4-en-3-one → (25R)-26-hydroxycholest-4-en-3-one. Pathway: PWY-8154. View Source